Cas no 57134-72-2 (Ethanone, 1-[(2R,3S)-3-phenyloxiranyl]-, rel- (9CI))

Ethanone, 1-[(2R,3S)-3-phenyloxiranyl]-, rel- (9CI) Properties

Names and Identifiers

• Ethanone, 1-[(2R,3S)-3-phenyloxiranyl]-, rel- (9CI)
• (E)-4-Phenylbut-3,4-epoxy-2-one
• IGCQIHCZUYCYAA-UWVGGRQHSA-N
• trans-2-acetyl-3-phenyloxirane
• 1-[(2R,3s)-3-phenyl-2-oxiranyl]ethanone
• 190961-74-1
• 57134-72-2
• Ethanone, 1-(3-phenyloxiranyl)-, (2R-cis)- (9CI)
• DB-238177
• 192047-39-5
• 1-[(2R,3R)-3-Phenyloxiran-2-yl]ethanone
• +Expand

• InChIKey： IGCQIHCZUYCYAA-UWVGGRQHSA-N
• Inchi： InChI=1S/C10H10O2/c1-7(11)9-10(12-9)8-5-3-2-4-6-8/h2-6,9-10H,1H3/t9-,10-/m0/s1
• SMILES： CC(=O)C1C(O1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 162.068079557g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 162.068079557g/mol
• Heavy Atom Count: 12
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 29.6Ų